2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[7-(3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C24H23N5O4S/c1-27(16-10-6-5-7-11-16)18(30)14-34-22-19-21(28(2)24(32)29(3)23(19)31)25-20(26-22)15-9-8-12-17(13-15)33-4/h5-13H,14H2,1-4H3
• InChI Key: PLAQXZCPCNTTHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)OC)SCC(=O)N(C)C4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C24H23N5O4S
• Molecular Weight: 477.5 g/mol

Description

The compound is a complex organic molecule with a pyrimidine ring, which is a common structure in many biological molecules. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also appears to have a thioether group and an amide group. The exact structure would need to be confirmed with techniques such as NMR or X-ray crystallography.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development

• The compound has been utilized in the synthesis of various novel heterocyclic compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These synthesized compounds have shown potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiopharmaceutical Development

• This chemical has been integral in the radiosynthesis of selective radioligands like [18F]PBR111, used in positron emission tomography (PET) imaging for studying the translocator protein (18 kDa) (Dollé et al., 2008).

Antibacterial and Antimicrobial Properties

• Derivatives of this compound have been synthesized and evaluated for their antibacterial properties. The studies have shown that many synthesized compounds exhibited notable antibacterial activity, potentially linked to the cyclization to the pyrimido[4,5-d]pyrimidine system (Cieplik et al., 2008).

Antitubercular and Antioxidant Activities

• Pyrimidine-Azitidinone analogues derived from this compound were synthesized and assessed for their antitubercular and antioxidant activities. These compounds provide a basis for designing further antibacterial and antitubercular active compounds (Chandrashekaraiah et al., 2014).

Anticancer Research

• Certain derivatives have been synthesized with the aim of finding new anticancer agents. Testing on cancer cell lines has shown that some compounds exhibit significant cancer cell growth inhibition (Al-Sanea et al., 2020).